Cas no 2228368-26-9 (3-amino-1-(5-fluoropyridin-2-yl)propan-1-one)
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
- 2228368-26-9
- EN300-1816599
-
- Inchi: 1S/C8H9FN2O/c9-6-1-2-7(11-5-6)8(12)3-4-10/h1-2,5H,3-4,10H2
- InChI Key: MECIYNYOKYBJHS-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)C(CCN)=O
Computed Properties
- Exact Mass: 168.06989108g/mol
- Monoisotopic Mass: 168.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 56Ų
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816599-0.05g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-0.1g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-0.25g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-0.5g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-1.0g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1816599-2.5g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-5.0g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 5g |
$4102.0 | 2023-06-01 | ||
| Enamine | EN300-1816599-10.0g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 10g |
$6082.0 | 2023-06-01 | ||
| Enamine | EN300-1816599-1g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1816599-5g |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one |
2228368-26-9 | 5g |
$2235.0 | 2023-09-19 |
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one
Introduction to 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one (CAS No: 2228368-26-9)
3-amino-1-(5-fluoropyridin-2-yl)propan-1-one (CAS No: 2228368-26-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a fluoropyridine moiety with an amino-substituted propanone backbone, making it a promising candidate for further exploration in drug discovery and development.
The structural features of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one contribute to its potential biological activity. The presence of a fluorine atom at the 5-position of the pyridine ring enhances its metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. Additionally, the amino group and the ketone functionality provide multiple sites for chemical modification, enabling the synthesis of analogs with tailored pharmacological properties.
In recent years, there has been a growing interest in fluorinated heterocycles due to their diverse biological activities and improved pharmacokinetic profiles. 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is no exception and has been studied for its potential applications in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing new drugs targeting neurological disorders, inflammatory diseases, and cancer.
The synthesis of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one involves multi-step organic reactions, including condensation, nucleophilic substitution, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. The use of fluorinating agents and protective groups has been crucial in achieving the desired molecular structure with high precision.
One of the most compelling aspects of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is its potential as a building block for more complex drug molecules. Researchers have utilized this compound to develop novel derivatives with enhanced bioavailability and target specificity. For instance, modifications at the amino group have led to compounds with improved solubility and reduced toxicity, while alterations at the fluoropyridine moiety have resulted in increased receptor binding affinity.
The pharmacological evaluation of 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key biological pathways associated with disease progression. These findings have prompted further investigation into its potential therapeutic applications. Additionally, computational modeling has been used to predict the binding interactions between this compound and biological targets, providing insights into its mechanism of action.
As research in medicinal chemistry continues to evolve, 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one is expected to play a significant role in the development of next-generation pharmaceuticals. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery of new drugs based on this scaffold.
The future prospects for 3-amino-1-(5-fluoropyridin-2-yl)propan-1-one are bright, with ongoing studies aimed at elucidating its full potential in drug development. Advances in synthetic chemistry, biomolecular interactions, and drug delivery systems will continue to enhance its applications in therapeutic medicine. As our understanding of this compound grows, so too will its contributions to improving human health and well-being.
2228368-26-9 (3-amino-1-(5-fluoropyridin-2-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)